2-amino-5-chloro-N-(pyridin-4-yl)benzamide

• IUPAC Name: 2-amino-5-chloro-N-pyridin-4-ylbenzamide
• InChI: InChI=1S/C12H10ClN3O/c13-8-1-2-11(14)10(7-8)12(17)16-9-3-5-15-6-4-9/h1-7H,14H2,(H,15,16,17)
• InChI Key: OYKWUJOBUQZDIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(=O)NC2=CC=NC=C2)N
• Molecular Formula: C12H10ClN3O
• DSSTOX Substance ID: DTXSID201278195
• Molecular Weight: 247.68 g/mol
• CAS RN: 926194-69-6

Description

2-amino-5-chloro-N-(pyridin-4-yl)benzamide, or 2-ACNPB, is an organic compound with a wide range of applications in scientific research and laboratory experiments. It is a member of the benzamide family, and its chemical structure consists of an amino group attached to a chlorine atom, with a pyridine ring attached to the nitrogen atom. 2-ACNPB has a variety of biochemical and physiological effects, and its synthesis method is relatively simple.

Scientific Research Applications

Synthesis and Process Improvement

• Improved Synthesis Process : An improved process for synthesizing related compounds, like 2-hydroxy-N-(pyridin-4-yl)benzamide, was developed. This process is characterized by mild reaction conditions and high yields, showcasing the potential for efficient production of similar compounds (H. Dian, 2010).

Analytical and Separation Techniques

• Capillary Electrophoresis : A study utilized nonaqueous capillary electrophoresis for separating imatinib mesylate and related substances, including compounds similar to 2-amino-5-chloro-N-(pyridin-4-yl)benzamide. This method shows promise for quality control in pharmaceuticals (Lei Ye et al., 2012).

Luminescence and Optical Properties

• Aggregation Enhanced Emission : A study on pyridyl substituted benzamides demonstrated luminescent properties and multi-stimuli-responsive behavior. This research suggests potential applications in optoelectronic devices (A. Srivastava et al., 2017).

Medicinal Chemistry and Drug Development

• VEGF Inhibition for Cancer Therapy : Research identified substituted benzamides as potent inhibitors of the VEGF receptor, a target for cancer therapy. The study highlighted the role of specific structural elements in drug efficacy (R. Borzilleri et al., 2006).
• Antipsychotic Potential : A study synthesized benzamides with neuroleptic activity, indicating potential applications in psychosis treatment (S. Iwanami et al., 1981).
• Histone Deacetylase Inhibition : A benzamide derivative was evaluated as a histone deacetylase inhibitor, revealing potential for anticancer drug development (Nancy Z. Zhou et al., 2008).

Material Science and Chemistry

• Synthesis of Novel Cyclic Systems : Research on benzamide derivatives and their copper(II) complexes showed significant cytotoxicity against cancer cell lines, demonstrating potential in material science and medicinal chemistry (F. Adhami et al., 2014).

Pharmacology and Therapeutics

• Serotonin Receptor Agonists : A study synthesized benzamide derivatives as serotonin receptor agonists, highlighting their potential in treating gastrointestinal disorders (S. Sonda et al., 2003).

Mechanism of Action

Pharmacokinetics

• Protein Binding : No data on protein binding is provided .

Result of Action

• Antifungal Activity : The compound exhibits antifungal activity against pathogens like Valsa mali, Sclerotinia sclerotiorum, and Botrytis cinerea .
• Potential Crop Protection : It may serve as a promising fungicide for crop protection .